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Compound of Interest

Compound Name: 1,4-Thiazepan-5-one

Cat. No.: B1267140 Get Quote

An In-depth Technical Guide to 1,4-Thiazepan-5-
one
For Researchers, Scientists, and Drug Development Professionals

Abstract
1,4-Thiazepan-5-one is a heterocyclic organic compound containing a seven-membered ring

with nitrogen and sulfur atoms. This guide provides a summary of its fundamental chemical

properties. Despite a comprehensive search of scientific literature and chemical databases,

detailed experimental protocols for its synthesis, specific biological activities, and associated

signaling pathways are not extensively documented in publicly available resources. The

information presented herein is based on available database entries.

Chemical Properties
The fundamental chemical and physical properties of 1,4-Thiazepan-5-one are summarized

below. This data is essential for its identification, handling, and use in a research setting.
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Property Value Source

CAS Number 2896-98-2 PubChem

Molecular Formula C₅H₉NOS PubChem

Molecular Weight 131.20 g/mol PubChem

Structural Information
The structure of 1,4-Thiazepan-5-one is characterized by a seven-membered ring containing a

sulfur atom at position 1, a nitrogen atom at position 4, and a carbonyl group at position 5.
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Structural Components of 1,4-Thiazepan-5-one

Seven-Membered Ring

1,4-Thiazepan-5-one

Sulfur Atom (Position 1) Nitrogen Atom (Position 4) Carbonyl Group (Position 5)
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Typical Drug Discovery and Development Workflow

Compound Synthesis
and Characterization

In Vitro Screening
(Target Identification)

In Vivo Studies
(Animal Models)
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Preclinical Development

Clinical Trials
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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